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Compound of Interest

Compound Name: Pfk-158

Cat. No.: B610067

Introduction

PFK-158 is a potent and selective inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-
bisphosphatase 3 (PFKFB3), an enzyme that plays a critical role in regulating glycolytic flux.[1]
By inhibiting PFKFB3, PFK-158 effectively reduces glucose uptake, ATP production, and
lactate release, which can induce apoptosis and autophagy in cancer cells.[2][3] Its ability to
target the metabolic profile of tumor cells makes it a significant compound in cancer research
and drug development.[4] Proper preparation of PFK-158 stock solutions is the foundational
step for ensuring reproducible and reliable results in both in vitro and in vivo experiments. This
document provides a detailed protocol for the preparation, storage, and handling of PFK-158

stock solutions.

Physicochemical and Solubility Data

Accurate preparation of stock solutions begins with understanding the compound's physical
and chemical properties. The following table summarizes key quantitative data for PFK-158.
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Property Value Source
Molecular Formula CisH11F3N20 [2]
Molecular Weight 328.29 g/mol
CAS Number 1462249-75-7

White to light yellow/beige
Appearance .

solid powder
Purity >98% (HPLC)

Solubility in DMSO

Varies by supplier: 1 mg/mL to
66 mg/mL (up to 201 mM). A
concentration of 50 mg/mL
(152.30 mM) is commonly

cited.
Solubility in Ethanol ~4 mg/mL
Solubility in Water Insoluble

Storage (Powder)

-20°C for up to 3 years; 2-8°C

for short-term

-80°C for 6-12 months; -20°C

Storage (Stock Solution) for 1 month. Avoid repeated

freeze-thaw cycles.

Note: Solubility can vary between batches. It is recommended to use high-purity, anhydrous or
newly opened dimethyl sulfoxide (DMSO), as its hygroscopic nature can significantly reduce
the solubility of PFK-158.

Experimental Protocol: Preparing a 10 mM PFK-158
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of PFK-158 in DMSO.

Materials
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« PFK-158 powder (CAS 1462249-75-7)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Sterile, nuclease-free polypropylene tubes for aliquots

o Pipettes and sterile filter tips

o \ortex mixer

e Sonicator (optional, but recommended)

Safety Precautions

¢ Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for PFK-158 before handling.

Procedure

e Calculate Required Mass:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o For example, to prepare 1 mL of a 10 mM solution:

» Mass (mg) =10 mM x 1 mL x 328.29 g/mol / 1000 = 3.28 mg
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e Weighing PFK-158:
o Tare a sterile microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the calculated mass (e.g., 3.28 mg) of PFK-158 powder and add it to
the tared container.

e Dissolution:

o Using a calibrated pipette, add the calculated volume of DMSO (e.g., 1 mL) to the
container with the PFK-158 powder.

o Cap the container securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle
warming (to no more than 37°C) can also be applied if necessary.

o Visually inspect the solution to ensure it is clear and free of any visible particulates.
» Aliquoting and Storage:

o Once the PFK-158 is completely dissolved, dispense the stock solution into smaller,
single-use aliquots (e.g., 10-50 pL) in sterile polypropylene tubes. This is critical to avoid
repeated freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (6-12 months).

Visualized Workflow and Signaling Pathway
Experimental Workflow: PFK-158 Stock Solution Preparation

The following diagram illustrates the standard workflow for reconstituting PFK-158 powder into
a ready-to-use stock solution.
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Caption: Workflow for preparing PFK-158 stock solution.
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Signaling Pathway: PFK-158 Mechanism of Action

This diagram illustrates the inhibitory action of PFK-158 on the glycolytic pathway.
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Caption: PFK-158 inhibits PFKFB3, reducing a key activator of glycolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Facebook [cancer.gov]

e 2. medchemexpress.com [medchemexpress.com]
e 3. medkoo.com [medkoo.com]

e 4. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes: Preparation of PFK-158 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610067#protocol-for-preparing-pfk-158-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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